Cas no 119626-52-7 (3,6-Phenanthrenedione,7-ethenyl-1,2,4,4a,7,8,10,10a-octahydro-2,8-dihydroxy-1,1,4a,7-tetramethyl-,(2S,4aR,7R,8R,10aS)-)

• Product Name: 3,6-Phenanthrenedione,7-ethenyl-1,2,4,4a,7,8,10,10a-octahydro-2,8-dihydroxy-1,1,4a,7-tetramethyl-,(2S,4aR,7R,8R,10aS)-
• CAS No: 119626-52-7
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 228028
• PubChem ID: 44448251
• Update Time: 2025-04-19

3,6-Phenanthrenedione,7-ethenyl-1,2,4,4a,7,8,10,10a-octahydro-2,8-dihydroxy-1,1,4a,7-tetramethyl-,(2S,4aR,7R,8R,10aS)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Phenanthrenedione,7-ethenyl-1,2,4,4a,7,8,10,10a-octahydro-2,8-dihydroxy-1,1,4a,7-tetramethyl-,(2S,4aR,7R,8R,10aS)-
• 3,6-Phenanthrenedione,7-ethenyl-1,2,4,4a,7,8,10,10a-octahydro-2,8-dihydroxy-1,1,4a,7-tetramethyl-,[2S-(2a,4aa,7a,8a,10ab)]-
• Yucalexin P 15
• DTXSID901106206
• yucalexin P-15
• CHEMBL257329
• (2S,4aR,7R,8R,10aS)-7-Ethenyl-1,2,4,4a,7,8,10,10a-octahydro-2,8-dihydroxy-1,1,4a,7-tetramethyl-3,6-phenanthrenedione
• 119626-52-7

• Inchi： 1S/C20H26O4/c1-6-19(4)15(22)9-12-11(16(19)23)7-8-14-18(2,3)17(24)13(21)10-20(12,14)5/h6-7,9,14,16-17,23-24H,1,8,10H2,2-5H3/t14-,16-,17-,19+,20+/m1/s1
• InChI Key： WNHOOXVMGONUHL-NQAGYIRISA-N
• SMILES： O[C@@H]1C(C[C@@]2(C)C3=CC([C@@](C=C)(C)[C@@H](C3=CC[C@@H]2C1(C)C)O)=O)=O

Computed Properties

• Exact Mass: 330.18318
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids